Cas no 1307393-76-5 (1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine)

• Product Name: 1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine
• CAS No: 1307393-76-5
• MF: C₁₂H₁₆BrN₃O₂
• MW: 314.17834186554
• CID: 5056969
• Update Time: 2025-07-22

1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-nitrophenyl)-4-ethylpiperazine
• 1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine

• Inchi： 1S/C12H16BrN3O2/c1-2-14-5-7-15(8-6-14)11-4-3-10(13)9-12(11)16(17)18/h3-4,9H,2,5-8H2,1H3
• InChI Key： AIDWCFKWOSNROI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])N1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine

Comprehensive Overview of 1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine (CAS No. 1307393-76-5)

1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine (CAS No. 1307393-76-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1307393-76-5, belongs to the class of nitrophenyl derivatives and is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its piperazine moiety, which is known to enhance bioavailability and binding affinity in therapeutic agents.

The molecular structure of 1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine features a brominated nitrophenyl group attached to an ethylpiperazine chain, making it a versatile intermediate in synthetic chemistry. Its CAS registry number 1307393-76-5 ensures precise identification in global databases, facilitating collaborative research. Recent studies highlight its role in the development of kinase inhibitors and central nervous system (CNS) targeting compounds, aligning with the growing demand for novel neurotherapeutics.

In the context of current trends, 1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine is frequently discussed in forums exploring AI-driven drug design and high-throughput screening. Searches for "piperazine derivatives in drug discovery" or "nitrophenyl compounds for CNS applications" often reference this compound, reflecting its relevance in cutting-edge research. Its synthetic accessibility and structural modularity make it a preferred choice for medicinal chemists aiming to optimize pharmacokinetic profiles.

From a technical standpoint, the compound's bromine substituent offers opportunities for further functionalization via cross-coupling reactions, a topic trending in green chemistry discussions. The nitro group also provides a handle for reduction to amines, expanding its utility in multi-step synthesis. These features align with the industry's shift toward sustainable methodologies, as evidenced by searches for "eco-friendly bromination techniques" and "catalytic reduction of nitroarenes."

Quality control and analytical characterization of CAS 1307393-76-5 are critical, with techniques like HPLC, NMR, and mass spectrometry being commonly employed. The compound's stability under various conditions is frequently queried, particularly in relation to storage protocols and solvent compatibility. These practical considerations are essential for laboratories focusing on scale-up processes and reproducibility—key concerns in modern pharmaceutical manufacturing.

In summary, 1-(4-Bromo-2-nitrophenyl)-4-ethylpiperazine (CAS No. 1307393-76-5) represents a compelling case study in the intersection of structural chemistry and therapeutic innovation. Its prominence in literature and search trends underscores its value as a research tool and building block for next-generation bioactive molecules. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in precision medicine and molecular engineering.